Cas no 81357-18-8 (1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate)

1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate is a versatile intermediate in organic synthesis, particularly valuable for the preparation of piperidine-based compounds. Its structure features both tert-butyl and methyl ester groups, offering selective reactivity for further derivatization. The 4-oxo (ketone) functionality enhances its utility in cyclization and condensation reactions. This compound is commonly employed in pharmaceutical and agrochemical research due to its stability and compatibility with a range of reaction conditions. The tert-butyl group provides steric protection, while the methyl ester allows for efficient hydrolysis or transesterification. Its well-defined reactivity profile makes it a reliable building block for complex heterocyclic systems.
1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate structure
81357-18-8 structure
Product Name:1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate
CAS No:81357-18-8
MF:C12H19NO5
MW:257.282963991165
MDL:MFCD09842531
CID:60325
PubChem ID:10400214
Update Time:2025-05-21

1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate
    • Methyl 1-Boc-4-oxopiperidine-2-carboxylate
    • 1,2-Piperidinedicarboxylic acid, 4-oxo-, 1-(1,1-dimethylethyl) 2-methyl ester
    • 1-Boc-4-oxo-piperidine-2-carboxylic acid methyl ester
    • 1-O-tert-butyl 2-O-methyl 4-oxopiperidine-1,2-dicarboxylate
    • 4-Oxo-1,2-piperidinedicarboxylic acid 1-(tert-butyl) 2-methyl ester
    • MFCD12547027
    • (S)-4-Oxo-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
    • SY343816
    • racemic (+/-)-methyl 1-tert-butoxycarbonyl-4-oxopiperidine-2-carboxylate
    • FT-0720880
    • Methyl (R)-1-Boc-4-oxopiperidine-2-carboxylate
    • AKOS015950562
    • J-522619
    • DS-15775
    • J-502378
    • DTXSID30439324
    • MFCD09842531
    • 1-tert-Butyl2-methyl4-oxopiperidine-1,2-dicarboxylate
    • 4-OXO-PIPERIDINE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER 2-METHYL ESTER
    • (R)-4-Oxo-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
    • Methyl N-Boc-4-oxo-piperidine-2-carboxylate
    • AM1193
    • SCHEMBL4864314
    • MFCD12547038
    • SY034074
    • SB34407
    • CS-W000565
    • Levogyration camphorquinone
    • FT-0685081
    • Methyl (S)-1-Boc-4-oxopiperidine-2-carboxylate
    • SY005909
    • 1,2-Piperidinedicarboxylicacid, 4-oxo-, 1-(1,1-dimethylethyl) 2-methyl ester
    • ROHLQPZIUYTLGR-UHFFFAOYSA-N
    • 81357-18-8
    • SB38604
    • AB53727
    • (S)-1-BOC-4-OXO-PIPERIDINE-2-CARBOXYLIC ACID METHYL ESTER
    • 1-(1,1-Dimethylethyl) 2-methyl 4-oxo-1,2-piperidinedicarboxylate (ACI)
    • MDL: MFCD09842531
    • Inchi: 1S/C12H19NO5/c1-12(2,3)18-11(16)13-6-5-8(14)7-9(13)10(15)17-4/h9H,5-7H2,1-4H3
    • InChI Key: ROHLQPZIUYTLGR-UHFFFAOYSA-N
    • SMILES: O(C(N1CCC(CC1C(=O)OC)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 257.12600
  • Monoisotopic Mass: 257.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 72.9Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.175
  • Melting Point: No data available
  • Boiling Point: 350℃ at 760 mmHg
  • Flash Point: 165.5±27.9 °C
  • Refractive Index: 1.483
  • PSA: 72.91000
  • LogP: 1.06590
  • Vapor Pressure: No data available

1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate Security Information

1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate Production Method

Additional information on 1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate

Recent Advances in the Study of 1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate (CAS: 81357-18-8)

The compound 1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate (CAS: 81357-18-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and dual carboxylate functionalities, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate as a key precursor in the synthesis of gamma-secretase modulators. These modulators are of particular interest for their potential to treat Alzheimer's disease by selectively reducing the production of amyloid-beta peptides. The study demonstrated that derivatives of this compound exhibited improved blood-brain barrier permeability and reduced off-target effects compared to earlier generations of inhibitors.

In addition to its neurological applications, recent research has also investigated the antimicrobial properties of 1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate derivatives. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that certain structural analogs of this compound showed potent activity against drug-resistant strains of Staphylococcus aureus. The authors attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for developing new antibiotics.

The synthetic versatility of 1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate has also been a focus of recent methodological developments. A team at the University of Cambridge recently published an efficient, scalable synthesis route for this compound in Organic Process Research & Development. Their approach utilized a novel asymmetric catalysis strategy, achieving a 92% yield with excellent enantioselectivity. This advancement addresses previous challenges in large-scale production and could facilitate broader exploration of its pharmaceutical applications.

Looking forward, the unique structural features of 1-tert-Butyl 2-methyl 4-oxopiperidine-1,2-dicarboxylate continue to inspire innovative research directions. Current studies are exploring its potential in targeted drug delivery systems, where its carboxylate groups can be functionalized to create pH-sensitive prodrugs. Additionally, computational chemistry approaches are being employed to design new derivatives with optimized pharmacokinetic properties, further expanding the therapeutic potential of this promising scaffold.

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